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Introduction

Carbon-15 (*>°C) is a radioactive isotope of carbon, an element fundamental to organic
chemistry and the life sciences. Comprising six protons and nine neutrons, *>C is a neutron-rich
nuclide that does not occur naturally and must be synthesized in a laboratory setting.[1] Its
short half-life and unique nuclear structure, including its characterization as a one-neutron halo
nucleus, make it a subject of significant interest in nuclear physics research.[2] This guide
provides a comprehensive overview of the known properties of the Carbon-15 nucleus,
including its decay characteristics, nuclear structure, and the experimental methods used to
elucidate these properties. While 1>C currently has no direct practical applications, its study
contributes to a deeper understanding of nuclear forces and the structure of exotic nuclei.[3]

Core Nuclear Properties

The fundamental properties of the Carbon-15 nucleus have been determined through various
experimental techniques. A summary of these properties is presented in the tables below.

Table 1: General Properties of the Carbon-15 Nucleus
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Property Value
Symbol 15C
Atomic Number (2) 6
Neutron Number (N) 9
Mass Number (A) 15

Isotopic Mass

15.0105993(9) u

Spin and Parity (J*1T)

1/2+

Source:[3]

Property

Value

Half-life (T1/2)

2.449(5) s

Decay Mode

Beta-minus (3~) Decay

Decay Probability

100%

Daughter Nucleus

Nitrogen-15 (*°N)

Decay Energy

9.7717(8) MeV

Sources:[3][4]

Table 3: Nuclear Mass and Energy Properties of Carbon-

Property Value
Mass Excess 9.87318 MeV

Binding Energy per Nucleon

7.10016621 MeV

Neutron Separation Energy (Sn)

1.2181(8) MeV

Proton Separation Energy (Sp)

21.080(21) MeV
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Source:[3]

Nuclear Structure and the Halo Nucleus

Carbon-15 is of particular interest to nuclear physicists due to its characterization as a one-
neutron halo nucleus.[2] This structure is suggested by its small neutron separation energy and
its ground state spin-parity of 1/2+.[2] A halo nucleus is one in which one or more nucleons
have a high probability of being found at a considerable distance from the core, forming a
"halo." In the case of 1°C, the valence neutron is believed to be in the 2s1/2 orbital, leading to a
diffuse neutron distribution.[2]

Experimental Protocols

The properties of Carbon-15 are determined through a variety of sophisticated experimental
techniques. While detailed, step-by-step protocols are found within specific research
publications, this section outlines the general methodologies for key experiments.

Production of Carbon-15

Carbon-15 is an artificial isotope and must be produced through nuclear reactions. Two
common methods include:

o Deuteron Bombardment of Carbon-14: In this method, a target enriched with Carbon-14 is
bombarded with deuterons (2H). The nuclear reaction is **C(d,p)*>C, where a deuteron is
captured by a *C nucleus, and a proton is ejected, leaving the 1°C nucleus.[3]

e Neutron-induced reaction on Oxygen-18: Another production route involves the reaction
18Q(n,0)1>C, where an Oxygen-18 target is irradiated with neutrons, leading to the emission
of an alpha particle and the formation of Carbon-15.[3]

Determination of Half-life and Decay Mode

The half-life and decay mode of 1°C are determined by detecting the emitted beta particles and
the subsequent gamma rays from the daughter nucleus, Nitrogen-15.

o Experimental Workflow: A sample of 15C is produced and rapidly transported to a detection
system. The activity of the sample is measured over time by counting the number of beta
decays. The half-life is then determined by fitting an exponential decay curve to the
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experimental data. Coincidence measurements between the beta particles and gamma rays
emitted from the excited states of >N confirm the decay scheme.

Spin and Parity Assighments

The spin and parity of the Carbon-15 ground state and its excited states are determined
through various nuclear spectroscopy techniques.

o [B-Delayed Neutron Spectroscopy of Spin-Polarized Boron-15: One method involves studying
the B-delayed neutron decay of spin-polarized Boron-15 (*°B). By measuring the
asymmetries in the beta decay in coincidence with the delayed neutrons, the spin and parity
of the excited states in 15C can be assigned.[5]

Visualizations
Decay Pathway of Carbon-15

The primary decay mode of Carbon-15 is through beta-minus decay to the stable isotope
Nitrogen-15.
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Caption: The beta decay pathway of Carbon-15 to Nitrogen-15.

Conceptual Experimental Workflow for *>C Production
and Study

The following diagram illustrates a generalized workflow for the production and experimental
investigation of Carbon-15.
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Caption: A conceptual workflow for producing and studying Carbon-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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